Cas no 1869401-92-2 (2-{[(Benzyloxy)carbonyl]amino}-4-methoxy-5-methylhexanoic acid)

• Product Name: 2-{[(Benzyloxy)carbonyl]amino}-4-methoxy-5-methylhexanoic acid
• CAS No: 1869401-92-2
• MF: C₁₆H₂₃NO₅
• MW: 309.357525110245
• CID: 6204993
• PubChem ID: 165525003
• Update Time: 2025-08-05

2-{[(Benzyloxy)carbonyl]amino}-4-methoxy-5-methylhexanoic acid Chemical and Physical Properties

Names and Identifiers

• 1869401-92-2
• 2-{[(benzyloxy)carbonyl]amino}-4-methoxy-5-methylhexanoic acid
• EN300-1300747
• 2-{[(Benzyloxy)carbonyl]amino}-4-methoxy-5-methylhexanoic acid

• Inchi： 1S/C16H23NO5/c1-11(2)14(21-3)9-13(15(18)19)17-16(20)22-10-12-7-5-4-6-8-12/h4-8,11,13-14H,9-10H2,1-3H3,(H,17,20)(H,18,19)
• InChI Key： JAIZXFDJMPAJAB-UHFFFAOYSA-N
• SMILES： O(C)C(CC(C(=O)O)NC(=O)OCC1C=CC=CC=1)C(C)C

Computed Properties

• Exact Mass: 309.15762283g/mol
• Monoisotopic Mass: 309.15762283g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 9
• Complexity: 352
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 84.9Ų

Additional information on 2-{[(Benzyloxy)carbonyl]amino}-4-methoxy-5-methylhexanoic acid

Comprehensive Overview of 2-{[(Benzyloxy)carbonyl]amino}-4-methoxy-5-methylhexanoic acid (CAS No. 1869401-92-2)

2-{[(Benzyloxy)carbonyl]amino}-4-methoxy-5-methylhexanoic acid (CAS No. 1869401-92-2) is a specialized organic compound that has garnered significant attention in the fields of medicinal chemistry and peptide synthesis. This compound, often abbreviated as Cbz-protected amino acid derivative, is widely utilized as a building block in the synthesis of complex peptides and pharmaceutical intermediates. Its unique structural features, including the benzyloxycarbonyl (Cbz) protecting group and the methoxy-methylhexanoic acid backbone, make it a valuable tool for researchers aiming to develop novel therapeutic agents.

The growing interest in peptide-based therapeutics and drug discovery has propelled the demand for high-quality intermediates like 2-{[(Benzyloxy)carbonyl]amino}-4-methoxy-5-methylhexanoic acid. With the rise of personalized medicine and biologics, researchers are increasingly exploring the potential of modified amino acids to enhance drug stability, bioavailability, and target specificity. This compound’s Cbz-protected amine functionality is particularly noteworthy, as it offers a reversible protection strategy that is compatible with standard peptide coupling conditions.

In recent years, the scientific community has focused on optimizing green chemistry and sustainable synthesis methods. 2-{[(Benzyloxy)carbonyl]amino}-4-methoxy-5-methylhexanoic acid can be synthesized using environmentally benign protocols, aligning with the global push for eco-friendly chemical production. Researchers are also investigating its role in enzyme-catalyzed reactions and biocatalysis, which are emerging as cost-effective and energy-efficient alternatives to traditional synthetic routes.

Another area of interest is the compound’s potential applications in prodrug design. Prodrugs are pharmacologically inactive derivatives that undergo biotransformation to release active drugs in vivo. The methoxy and methyl substituents in 2-{[(Benzyloxy)carbonyl]amino}-4-methoxy-5-methylhexanoic acid provide opportunities for modulating lipophilicity and metabolic stability, which are critical factors in prodrug development. This aligns with the increasing demand for targeted drug delivery systems and improved pharmacokinetics in modern pharmaceuticals.

From an analytical perspective, 2-{[(Benzyloxy)carbonyl]amino}-4-methoxy-5-methylhexanoic acid is characterized using advanced techniques such as nuclear magnetic resonance (NMR), high-performance liquid chromatography (HPLC), and mass spectrometry (MS). These methods ensure the compound’s purity and structural integrity, which are essential for reproducible research outcomes. The availability of high-purity batches has made this compound a reliable choice for academic and industrial laboratories alike.

The versatility of 2-{[(Benzyloxy)carbonyl]amino}-4-methoxy-5-methylhexanoic acid extends to its use in solid-phase peptide synthesis (SPPS). SPPS is a cornerstone technique for producing peptides with high precision, and the incorporation of this compound can enhance the efficiency of peptide chain elongation. Its compatibility with Fmoc and Boc strategies further underscores its utility in diverse synthetic workflows.

In conclusion, 2-{[(Benzyloxy)carbonyl]amino}-4-methoxy-5-methylhexanoic acid (CAS No. 1869401-92-2) represents a critical intermediate in contemporary chemical and pharmaceutical research. Its applications span peptide synthesis, prodrug development, and sustainable chemistry, making it a compound of enduring relevance. As the scientific community continues to explore innovative therapeutic modalities, the demand for such specialized building blocks is expected to grow, further solidifying their role in advancing human health.